![molecular formula C17H21NO4S B259427 Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate](/img/structure/B259427.png)
Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate, also known as PEC, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. PEC is a thiophene derivative that has shown promising results in various studies, particularly in the areas of cancer research and drug development.
Mechanism of Action
The mechanism of action of Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. This compound has been shown to inhibit the production of various inflammatory mediators, including prostaglandins and leukotrienes, which may contribute to its anti-inflammatory properties. This compound has also been shown to reduce oxidative stress by increasing the activity of various antioxidant enzymes, including superoxide dismutase (SOD) and catalase. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting cell cycle progression.
Advantages and Limitations for Lab Experiments
Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent anti-cancer properties, making it a promising compound for further study. However, there are also limitations to its use in lab experiments. This compound has not been extensively studied in vivo, and its safety and toxicity profile are not well understood. Additionally, the mechanism of action of this compound is not fully understood, which may complicate its use in certain experiments.
Future Directions
There are several potential future directions for research on Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Studies have shown that this compound has potent anti-cancer properties, and further research may lead to the development of new drugs that are more effective and less toxic than current treatments. Another area of interest is the investigation of the mechanism of action of this compound, which may provide insights into the development of new drugs and therapies. Finally, future research may focus on the safety and toxicity profile of this compound, which may be important for its eventual use in clinical settings.
Synthesis Methods
Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate can be synthesized through a multi-step process involving the reaction of 2-methylfuran-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with ethyl 2-oxo-4-phenylbutanoate. The resulting compound is then subjected to a series of reactions involving the use of various reagents, including triethylamine, 2-bromo-1-(4-methylphenyl)ethanone, and sodium hydride. The final product is obtained through the reaction of the intermediate compound with isopropyl alcohol and acetic acid.
Scientific Research Applications
Propan-2-yl 4-ethyl-5-methyl-2-{[(2-methylfuran-3-yl)carbonyl]amino}thiophene-3-carboxylate has been the subject of several scientific studies due to its potential applications in the field of medicine. In particular, this compound has been shown to exhibit anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. This compound has also been shown to have anti-inflammatory and anti-oxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.
properties
Molecular Formula |
C17H21NO4S |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
propan-2-yl 4-ethyl-5-methyl-2-[(2-methylfuran-3-carbonyl)amino]thiophene-3-carboxylate |
InChI |
InChI=1S/C17H21NO4S/c1-6-12-11(5)23-16(14(12)17(20)22-9(2)3)18-15(19)13-7-8-21-10(13)4/h7-9H,6H2,1-5H3,(H,18,19) |
InChI Key |
SOXRPDHXPGUIEH-UHFFFAOYSA-N |
SMILES |
CCC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=C(OC=C2)C)C |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=C(OC=C2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.